![molecular formula C21H14N2O3S B4406331 N-1,3-benzodioxol-5-yl-2-[(2-cyanophenyl)thio]benzamide](/img/structure/B4406331.png)
N-1,3-benzodioxol-5-yl-2-[(2-cyanophenyl)thio]benzamide
Overview
Description
N-1,3-benzodioxol-5-yl-2-[(2-cyanophenyl)thio]benzamide, commonly known as BDDCS, is a chemical compound that has been widely studied for its potential applications in scientific research. BDDCS is a benzamide derivative that has a unique chemical structure, which makes it an interesting compound for researchers to study. In
Mechanism of Action
BDDCS works by inhibiting the activity of certain enzymes, such as proteases and kinases, which play a key role in various cellular processes. By inhibiting these enzymes, BDDCS can disrupt the normal functioning of cells, leading to cell death.
Biochemical and Physiological Effects:
BDDCS has been shown to have a range of biochemical and physiological effects, depending on the concentration used and the cell type being studied. In some cases, BDDCS has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of cancer cells in vitro. However, the effects of BDDCS on normal cells are not well understood and require further study.
Advantages and Limitations for Lab Experiments
One advantage of using BDDCS in lab experiments is that it is a well-characterized compound with a known mechanism of action. This makes it a useful tool for studying the role of specific enzymes in cellular processes. However, one limitation of using BDDCS is that it may not accurately reflect the effects of other compounds that target the same enzymes, as BDDCS has a unique chemical structure.
Future Directions
There are several future directions for research on BDDCS. One area of interest is the development of BDDCS-based drugs for the treatment of various diseases, including cancer. Another area of interest is the study of the effects of BDDCS on normal cells, as this could provide important insights into the potential side effects of BDDCS-based drugs. Additionally, further research is needed to understand the specific enzymes targeted by BDDCS and their role in cellular processes.
Scientific Research Applications
BDDCS has been shown to have potential applications in scientific research, particularly in the field of drug discovery. It has been studied for its ability to inhibit the activity of certain enzymes, which could lead to the development of new drugs for the treatment of various diseases. BDDCS has also been studied for its potential anti-cancer properties.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-(2-cyanophenyl)sulfanylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14N2O3S/c22-12-14-5-1-3-7-19(14)27-20-8-4-2-6-16(20)21(24)23-15-9-10-17-18(11-15)26-13-25-17/h1-11H,13H2,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGRPDLJFFASKHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC=CC=C3SC4=CC=CC=C4C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.